2-[4-Chloro-6-(4-phenylanilino)pyrimidin-2-yl]sulfanyloctanoic acid
2-[4-Chloro-6-(4-phenylanilino)pyrimidin-2-yl]sulfanyloctanoic acid
HZ-52 is a potent, reversible inhibitor of 5-lipoxygenase, blocking leukotriene synthesis with an IC50 value of 0.7 μM in intact human polymorphonuclear leukocytes. HZ-52 also attenuates leukotriene B4 synthesis, prevents carrageenan-induced pleurisy, and protects against platelet-activating factor-induced shock in mice when given intraperitoneally (10 mg/kg).
Brand Name:
Vulcanchem
CAS No.:
1077626-51-7
VCID:
VC0126997
InChI:
InChI=1S/C24H26ClN3O2S/c1-2-3-4-8-11-20(23(29)30)31-24-27-21(25)16-22(28-24)26-19-14-12-18(13-15-19)17-9-6-5-7-10-17/h5-7,9-10,12-16,20H,2-4,8,11H2,1H3,(H,29,30)(H,26,27,28)
SMILES:
CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=C(C=C2)C3=CC=CC=C3
Molecular Formula:
C24H26ClN3O2S
Molecular Weight:
456 g/mol
2-[4-Chloro-6-(4-phenylanilino)pyrimidin-2-yl]sulfanyloctanoic acid
CAS No.: 1077626-51-7
Reference Standards
VCID: VC0126997
Molecular Formula: C24H26ClN3O2S
Molecular Weight: 456 g/mol
![2-[4-Chloro-6-(4-phenylanilino)pyrimidin-2-yl]sulfanyloctanoic acid - 1077626-51-7](/images/no_structure.jpg)
| CAS No. | 1077626-51-7 |
|---|---|
| Product Name | 2-[4-Chloro-6-(4-phenylanilino)pyrimidin-2-yl]sulfanyloctanoic acid |
| Molecular Formula | C24H26ClN3O2S |
| Molecular Weight | 456 g/mol |
| IUPAC Name | 2-[4-chloro-6-(4-phenylanilino)pyrimidin-2-yl]sulfanyloctanoic acid |
| Standard InChI | InChI=1S/C24H26ClN3O2S/c1-2-3-4-8-11-20(23(29)30)31-24-27-21(25)16-22(28-24)26-19-14-12-18(13-15-19)17-9-6-5-7-10-17/h5-7,9-10,12-16,20H,2-4,8,11H2,1H3,(H,29,30)(H,26,27,28) |
| Standard InChIKey | MLNIGXYHGQLWLD-UHFFFAOYSA-N |
| SMILES | CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=C(C=C2)C3=CC=CC=C3 |
| Canonical SMILES | CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=C(C=C2)C3=CC=CC=C3 |
| Appearance | Assay:≥98%A crystalline solid |
| Description | HZ-52 is a potent, reversible inhibitor of 5-lipoxygenase, blocking leukotriene synthesis with an IC50 value of 0.7 μM in intact human polymorphonuclear leukocytes. HZ-52 also attenuates leukotriene B4 synthesis, prevents carrageenan-induced pleurisy, and protects against platelet-activating factor-induced shock in mice when given intraperitoneally (10 mg/kg). |
| Synonyms | 2-[[4-([1,1’-biphenyl]-4-ylamino)-6-chloro-2-pyrimidinyl]thio]octanoic Acid; HZ 52; |
| PubChem Compound | 25179909 |
| Last Modified | Nov 11 2021 |
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